Cas no 2228771-85-3 (2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one
• CAS No: 2228771-85-3
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6455202
• PubChem ID: 165885773
• Update Time: 2025-07-19

2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one
• EN300-1980657
• 2228771-85-3

• Inchi： 1S/C9H10ClNO2/c1-5(11)9(13)8-6(10)3-2-4-7(8)12/h2-5,12H,11H2,1H3
• InChI Key： NTTBLWCRVXOJRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(C)N)=O)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one

Introduction to 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one (CAS No. 2228771-85-3)

2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one, identified by its CAS number 2228771-85-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with a chloro-substituted aromatic ring, makes it a versatile intermediate for constructing more complex pharmacophores.

The structural framework of 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one incorporates key chemical features that contribute to its reactivity and utility. The amino group at the propyl chain's terminus provides a nucleophilic site for further functionalization, while the hydroxyl group on the aromatic ring enhances solubility and potential hydrogen bonding interactions. The chloro substituent at the para position relative to the hydroxyl group introduces electrophilic character, facilitating electrophilic aromatic substitution reactions. These features collectively make it a valuable building block for synthesizing biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural scaffolds. The combination of an amine and a hydroxyl group in proximity to an aromatic ring has been observed in several bioactive natural products and drug candidates. For instance, derivatives of this class have shown promise in modulating enzyme activities and interacting with biological targets relevant to inflammatory diseases and cancer pathways. The chloro substituent further enhances the compound's potential by enabling selective modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

One of the most compelling aspects of 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic disorders. The aromatic ring system provides a scaffold that can be modified to improve binding affinity and selectivity against specific protein targets. Additionally, the presence of both polar and non-polar regions in its structure enhances its solubility profile, making it suitable for formulation into various pharmaceutical delivery systems.

The synthetic pathways involving 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one have been refined to ensure high yields and purity, which are critical for pharmaceutical applications. Modern synthetic techniques, including flow chemistry and catalytic methods, have been employed to streamline production while minimizing waste. These advancements not only improve efficiency but also align with green chemistry principles, reducing the environmental impact of manufacturing processes.

Recent studies have highlighted the compound's potential in addressing unmet medical needs by serving as a scaffold for drug design. For example, modifications to its aromatic ring have led to compounds with enhanced anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes. Similarly, alterations to the propyl chain have resulted in derivatives with improved kinase inhibition profiles. These findings underscore the importance of 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one as a versatile intermediate in medicinal chemistry.

The development of computational tools has further accelerated the exploration of this compound's pharmacological potential. Molecular docking simulations and virtual screening have enabled researchers to predict binding interactions between 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one derivatives and biological targets with high accuracy. This approach has identified novel lead compounds that are being optimized for clinical efficacy and safety.

In conclusion, 2-amino-1-(2-chloro-6-hydroxyphenyl)propan-1-one (CAS No. 2228771-85-3) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for designing new therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this are poised to play a crucial role in addressing complex diseases through innovative drug design strategies.